Cas no 338796-96-6 (5,7-Dichloro-3-methylbenzo[b]thiophene)

• Product Name: 5,7-Dichloro-3-methylbenzo[b]thiophene
• CAS No: 338796-96-6
• MF: C₉H₆Cl₂S
• MW: 217.114939212799
• CID: 2114779
• Update Time: 2023-08-04

5,7-Dichloro-3-methylbenzo[b]thiophene Chemical and Physical Properties

Names and Identifiers

• 5,7-dichloro-3-methyl-Benzo[b]thiophene
• 5,7-dichloro-3-methylbenzo[b]thiophene
• 5,7-Dichloro-3-methylbenzo[b]thiophene

• Inchi： 1S/C9H6Cl2S/c1-5-4-12-9-7(5)2-6(10)3-8(9)11/h2-4H,1H3
• InChI Key： UXPPKVMYRAVGSU-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC2=C1SC=C2C)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 174
• Topological Polar Surface Area: 28.2